Cas no 1081822-87-8 (3-(5-chloro-2-nitrophenyl)prop-2-enoic acid)

3-(5-Chloro-2-nitrophenyl)prop-2-enoic acid is a chlorinated nitro-substituted cinnamic acid derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a conjugated double bond and electron-withdrawing groups (chloro and nitro), which enhance reactivity in Michael additions, cyclizations, and other transformations. The compound’s high purity and stability make it suitable for precise synthetic routes, particularly in the development of bioactive molecules. Its well-defined molecular structure allows for predictable regioselectivity in reactions, offering utility in medicinal chemistry research. The product is typically supplied with rigorous analytical validation (HPLC, NMR) to ensure consistency for laboratory and industrial use.

3-(5-chloro-2-nitrophenyl)prop-2-enoic acid structure

1081822-87-8 structure

Product Name:3-(5-chloro-2-nitrophenyl)prop-2-enoic acid

CAS No:1081822-87-8

MF:C₉H₆ClNO₄

MW:227.601241588593

CID:5967549

PubChem ID:5374788

Update Time:2025-06-07

3-(5-chloro-2-nitrophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-nitrocinnamic acid
- 3-(5-chloro-2-nitrophenyl)prop-2-enoic acid
- PXHIUBAKYZFXKE-DAFODLJHSA-N
- ZB1750
- 2-Propenoicacid, 3-(5-chloro-2-nitrophenyl)-
- (2E)-3-(5-Chloro-2-nitrophenyl)-2-propenoic acid #
- 2-Propenoic acid, 3-(5-chloro-2-nitrophenyl)-
- (E)-3-(5-chloro-2-nitrophenyl)acrylic acid
- 1081822-87-8
- SCHEMBL8126076
- CS-0336532
- EN300-1966074
- 20357-28-2
- MFCD00210402
- (E)-3-(5-chloro-2-nitrophenyl)prop-2-enoic acid
- 3-(5-Chloro-2-nitrophenyl)acrylic acid
- 5-CHLORO-2-NITROCINNAMICACID
- MDL： MFCD00210402
- Inchi： 1S/C9H6ClNO4/c10-7-2-3-8(11(14)15)6(5-7)1-4-9(12)13/h1-5H,(H,12,13)/b4-1+
- InChI Key： PXHIUBAKYZFXKE-DAFODLJHSA-N
- SMILES： C(O)(=O)/C=C/C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

Exact Mass: 226.9985354g/mol
Monoisotopic Mass: 226.9985354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 83.1Å²

3-(5-chloro-2-nitrophenyl)prop-2-enoic acid Pricemore >>

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